Cas no 80358-01-6 (5-O-beta-D-Glucuronoside-3',4',5,7-Tetrahydroxyflavone)

• Product Name: 5-O-beta-D-Glucuronoside-3',4',5,7-Tetrahydroxyflavone
• CAS No: 80358-01-6
• MF: C₂₁H₁₈O₁₂
• MW: 462.360427379608
• CID: 2030212
• Update Time: 2025-04-21

5-O-beta-D-Glucuronoside-3',4',5,7-Tetrahydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 5-O-beta-D-Glucuronoside-3',4',5,7-Tetrahydroxyflavone

• Inchi： 1S/C21H18O12/c22-8-4-13-15(11(25)6-12(31-13)7-1-2-9(23)10(24)3-7)14(5-8)32-21-18(28)16(26)17(27)19(33-21)20(29)30/h1-6,16-19,21-24,26-28H,(H,29,30)
• InChI Key： FPKBUYIIWUFWOS-UHFFFAOYSA-N
• SMILES： OC1C(O)C(O)C(C(=O)O)OC1OC1C2=C(OC(C3C=C(O)C(O)=CC=3)=CC2=O)C=C(O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• XLogP3: 0.0690000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glucuronides